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Compound of Interest

Compound Name: FANFT
CAS No.: 24554-26-5
Cat. No.: B1219375
Get Quote
. J

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides a comprehensive overview of the safety and
handling precautions for N-[4-(5-Nitro-2-furyl)-2-thiazolyl]formamide (FANFT), a potent
carcinogen and mutagen.

Chemical and Physical Properties

FANFT is a dark yellow to gold solid powder. A summary of its key physical and chemical
properties is provided in the table below.
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Toxicological Information

FANFT is a known potent tumor initiator and mutagen. It has been shown to cause bladder
tumors in all animal species studied and is mutagenic to many bacteria. When heated to
decomposition, it emits very toxic fumes of sulfur oxides and nitrogen oxides.

Quantitative Toxicity Data:
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Note: This data is based on available information and may not be exhaustive.

Health Hazards and First Aid

Primary Routes of Exposure: Inhalation, skin contact, eye contact, ingestion.
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Health Effects:

e Acute: May cause irritation to the skin, eyes, and respiratory tract.

¢ Chronic: Confirmed carcinogen and mutagen. Prolonged or repeated exposure may cause
damage to organs.

First Aid Measures:
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Personal Protective Equipment (PPE)

Due to the high hazard associated with FANFT, strict adherence to PPE protocols is
mandatory.
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Handling and Storage

Handling:

o Work with FANFT should be conducted in a designated area, such as a certified chemical
fume hood or a glove box.

e Avoid the creation of dust. Use wet methods for cleaning if possible.

» All equipment and surfaces that come into contact with FANFT should be decontaminated
after use.

Storage:
» Store in a tightly sealed, labeled container.
o Keep in a cool, dry, and well-ventilated area.

o Store away from incompatible materials.

Spill and Disposal Procedures

Spill Cleanup:

o Evacuate the area and restrict access.

o Wear appropriate PPE as outlined in Section 4.

e Cover the spill with an absorbent material (e.g., vermiculite, sand).

o Carefully collect the absorbed material into a sealed, labeled container for hazardous waste.

o Decontaminate the spill area with a suitable cleaning agent (e.g., a 10% bleach solution),
followed by a rinse with water.

Waste Disposal:

o All FANFT waste, including contaminated materials, must be disposed of as hazardous
waste in accordance with local, state, and federal regulations.
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Experimental Protocols

Protocol for Weighing FANFT Powder:

e Preparation:
o Ensure the chemical fume hood or glove box is certified and functioning correctly.
o Don all required PPE.

o Prepare all necessary equipment (e.g., analytical balance, spatulas, weighing paper,
waste container) inside the containment area.

e Weighing:
o Carefully open the FANFT container inside the fume hood.

o Using a clean spatula, transfer the desired amount of powder onto weighing paper on the
analytical balance.

o Avoid any sudden movements that could generate dust.

» Post-Weighing:

o

Securely close the FANFT container.

[¢]

Carefully transfer the weighed powder to the reaction vessel.

[¢]

Dispose of the weighing paper and any contaminated utensils in the designated
hazardous waste container.

[¢]

Decontaminate the balance and the surrounding work area.

Visualizations
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Caption: Workflow for the safe handling of FANFT powder.
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Caption: Decision tree for responding to a FANFT powder spill.

¢ To cite this document: BenchChem. [In-Depth Technical Guide to the Safe Handling of
FANFT Powder]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1219375#safety-and-handling-precautions-for-fanft-
powder]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1219375?utm_src=pdf-body-href
https://www.benchchem.com/product/b1219375?utm_src=pdf-body-img
https://www.benchchem.com/product/b1219375?utm_src=pdf-body
https://www.benchchem.com/product/b1219375?utm_src=pdf-body-href
https://www.benchchem.com/product/b1219375?utm_src=pdf-body-img
https://www.benchchem.com/product/b1219375?utm_src=pdf-body
https://www.benchchem.com/product/b1219375#safety-and-handling-precautions-for-fanft-powder
https://www.benchchem.com/product/b1219375#safety-and-handling-precautions-for-fanft-powder
https://www.benchchem.com/product/b1219375#safety-and-handling-precautions-for-fanft-powder
https://www.benchchem.com/product/b1219375#safety-and-handling-precautions-for-fanft-powder
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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